Cas no 153474-35-2 (Propanoic-13C3 Acid)

• Product Name: Propanoic-13C3 Acid
• CAS No: 153474-35-2
• MF: C₃H₆O₂
• MW: 77.0565056800842
• CID: 3161845
• PubChem ID: 9877334
• Update Time: 2025-04-21

Propanoic-13C3 Acid Chemical and Physical Properties

Names and Identifiers

• propanoic acid
• Propanoic acid-13C3
• PROPIONIC ACID (13C3)
• [13C3]-Propanoic Acid
• 153474-35-2
• J-009021
• [U-13C3]Propionate; Propionic acid-13C3
• DTXSID20432142
• Propionic acid-13C3, 99 atom % 13C
• Propanoic-13C3 Acid
• Propionic Acid (13C3, 99%)
• (1,2,3-13C3)propanoic acid
• Propionic acid-13C3
• DTXCID20382971

• Inchi： 1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i1+1,2+1,3+1
• InChI Key： XBDQKXXYIPTUBI-VMIGTVKRSA-N
• SMILES： O[13C]([13CH2][13CH3])=O

Computed Properties

• Exact Mass: 77.046843936g/mol
• Monoisotopic Mass: 77.046843936g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.024 g/mL at 25 °C
• Melting Point: -24--23 °C(lit.)
• Boiling Point: 141 °C(lit.)
• Flash Point: 125 °F

Propanoic-13C3 Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3463 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 23-36-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)